Cas no 63316-18-7 (2-Bromo-3,5-di-tert-butylbenzoic acid)

• Product Name: 2-Bromo-3,5-di-tert-butylbenzoic acid
• CAS No: 63316-18-7
• MF: C₁₅H₂₁BrO₂
• MW: 313.230044126511
• CID: 2790351
• PubChem ID: 12354202
• Update Time: 2025-04-21

2-Bromo-3,5-di-tert-butylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 63316-18-7
• DTXSID00493594
• DTXCID40444404
• 2-Bromo-3,5-di-tert-butylbenzoic acid

• Inchi： 1S/C15H21BrO2/c1-14(2,3)9-7-10(13(17)18)12(16)11(8-9)15(4,5)6/h7-8H,1-6H3,(H,17,18)
• InChI Key： LFLCKEAQMUQMRX-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)C=C(C=C1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 312.07249Da
• Monoisotopic Mass: 312.07249Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 37.3Ų